![molecular formula C18H19NO3 B2942749 (4-methoxyphenyl)methyl N-[(E)-2-(4-methylphenyl)ethenyl]carbamate CAS No. 339278-62-5](/img/structure/B2942749.png)
(4-methoxyphenyl)methyl N-[(E)-2-(4-methylphenyl)ethenyl]carbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(4-methoxyphenyl)methyl N-[(E)-2-(4-methylphenyl)ethenyl]carbamate is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is commonly known as 'MK-801' and is a non-competitive antagonist of the N-Methyl-D-aspartate (NMDA) receptor.
Scientific Research Applications
Synthetic Chemistry and Functional Group Transformations
Research in synthetic chemistry often focuses on the development of novel methodologies for the functionalization and transformation of complex molecules. For instance, studies on directed lithiation and subsequent reactions with electrophiles demonstrate the utility of similar compounds in synthesizing substituted products, potentially offering pathways for derivatizing "(4-methoxyphenyl)methyl N-[(E)-2-(4-methylphenyl)ethenyl]carbamate" for various applications (Smith, El‐Hiti, & Alshammari, 2013).
Materials Science and Optical Properties
In materials science, the aggregation-induced emission (AIE) properties of carbazole and triphenylamine-substituted ethenes have been studied. These materials, which share structural motifs with "(4-methoxyphenyl)methyl N-[(E)-2-(4-methylphenyl)ethenyl]carbamate," show potential for high solid-state fluorescence and applications in electroluminescent devices, suggesting possible research avenues into the optical properties of the compound (Chan et al., 2014).
Environmental Studies and Toxicology
Research into environmental contaminants and their potential effects on human health often investigates compounds with similar structures to "(4-methoxyphenyl)methyl N-[(E)-2-(4-methylphenyl)ethenyl]carbamate." For example, studies on the reductive dechlorination of methoxychlor by human intestinal bacteria under anaerobic conditions highlight the metabolic fate of related compounds, which could inform environmental and health risk assessments of related carbamates (Yim et al., 2008).
Mechanism of Action
Target of Action
Compounds with similar structures have been reported to interact withEGFR and VEGFR-2 . These receptors play a crucial role in cell signaling pathways, particularly in cell growth and proliferation.
Mode of Action
Based on its structural similarity to other compounds, it may interact with its targets (egfr and vegfr-2) by binding to their active sites, thereby inhibiting their activity . This interaction could lead to changes in cell signaling pathways, potentially affecting cell growth and proliferation.
Biochemical Pathways
Given its potential interaction with egfr and vegfr-2, it may influence pathways related to cell growth, proliferation, and angiogenesis .
Pharmacokinetics
Compounds with similar structures have been reported to meet the admet and drug-likeness requirements without a single instance of lipinski’s rule of five violations . This suggests that the compound may have good bioavailability.
Result of Action
Based on its potential interaction with egfr and vegfr-2, it may inhibit cell growth and proliferation, potentially having therapeutic effects in conditions characterized by abnormal cell growth .
properties
IUPAC Name |
(4-methoxyphenyl)methyl N-[(E)-2-(4-methylphenyl)ethenyl]carbamate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19NO3/c1-14-3-5-15(6-4-14)11-12-19-18(20)22-13-16-7-9-17(21-2)10-8-16/h3-12H,13H2,1-2H3,(H,19,20)/b12-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXBOUSFTLCPDNW-VAWYXSNFSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C=CNC(=O)OCC2=CC=C(C=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)/C=C/NC(=O)OCC2=CC=C(C=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-methoxyphenyl)methyl N-[(E)-2-(4-methylphenyl)ethenyl]carbamate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.